Cas no 71209-72-8 (1-(2,4,5-TRIMETHYL-PHENYL)-PROPAN-1-ONE)

1-(2,4,5-TRIMETHYL-PHENYL)-PROPAN-1-ONE structure
71209-72-8 structure
Product Name:1-(2,4,5-TRIMETHYL-PHENYL)-PROPAN-1-ONE
CAS No:71209-72-8
MF:C12H16O
MW:176.254843711853
CID:891322
PubChem ID:12935986
Update Time:2025-04-19

1-(2,4,5-TRIMETHYL-PHENYL)-PROPAN-1-ONE Chemical and Physical Properties

Names and Identifiers

    • 1-(2,4,5-TRIMETHYL-PHENYL)-PROPAN-1-ONE
    • 1-(2,4,5-trimethylphenyl)propan-1-one
    • 2',4',5'-TRIMETHYLPROPIOPHENONE
    • 2.4.5-Trimethyl-propiophenon
    • 51-Oxo-1.2.4-trimethyl-5-propyl-benzol
    • 5-Propionyl-pseudocumol
    • AKOS002392947
    • SCHEMBL7953584
    • 71209-72-8
    • MFCD00060630
    • DTXSID90513391
    • Inchi: 1S/C12H16O/c1-5-12(13)11-7-9(3)8(2)6-10(11)4/h6-7H,5H2,1-4H3
    • InChI Key: SZRQRVZXMWRVDM-UHFFFAOYSA-N
    • SMILES: O=C(CC)C1C=C(C)C(C)=CC=1C

Computed Properties

  • Exact Mass: 176.12000
  • Monoisotopic Mass: 176.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 3.20450

1-(2,4,5-TRIMETHYL-PHENYL)-PROPAN-1-ONE Customs Data

  • HS CODE:2914399090
  • Customs Data:

    China Customs Code:

    2914399090

    Overview:

    2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

1-(2,4,5-TRIMETHYL-PHENYL)-PROPAN-1-ONE Pricemore >>

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